Cas no 1361110-63-5 (4-(2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)morpholine)

• Product Name: 4-(2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)morpholine
• CAS No: 1361110-63-5
• MF: C₁₆H₂₃BClNO₃
• MW: 323.622723817825
• MDL: MFCD18070979
• CID: 889820
• Update Time: 2025-11-02

4-(2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)morpholine
• 3-Chloro-4-morpholinophenylboronic Acid Pinacol Ester
• 4-[2-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]morpholine
• C16H23BClNO3
• SY010437
• AB0035565
• AX8168275
• X9937
• ST24028737
• 3-Chloro-4-morpholinophenylbor

• MDL： MFCD18070979
• Inchi： 1S/C16H23BClNO3/c1-15(2)16(3,4)22-17(21-15)12-5-6-14(13(18)11-12)19-7-9-20-10-8-19/h5-6,11H,7-10H2,1-4H3
• InChI Key： SKJAWVMUHVUHMM-UHFFFAOYSA-N
• SMILES： ClC1C=C(B2OC(C)(C)C(C)(C)O2)C=CC=1N1CCOCC1

Computed Properties

• Exact Mass: 323.14600
• Monoisotopic Mass: 323.1459515 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.9
• Molecular Weight: 323.6

Experimental Properties

• PSA: 30.93000
• LogP: 2.54080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 4-(2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)morpholine

4-(2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)morpholine (CAS 1361110-63-5): A Versatile Boronic Ester Intermediate for Modern Organic Synthesis

In the rapidly evolving field of pharmaceutical intermediates and cross-coupling reactions, 4-(2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)morpholine (CAS 1361110-63-5) has emerged as a valuable boronic ester derivative with wide-ranging applications. This compound, featuring both a morpholine moiety and a pinacol boronate group, represents an important building block in medicinal chemistry and materials science.

The molecular structure of 4-(2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)morpholine combines several pharmacologically relevant features: a chlorophenyl ring for structural diversity, a morpholine group known to improve solubility and metabolic stability, and the boronic ester functionality that enables crucial Suzuki-Miyaura coupling reactions. This unique combination makes it particularly valuable in the synthesis of biaryl compounds, which are fundamental scaffolds in many drug discovery programs.

Recent trends in drug discovery and medicinal chemistry have significantly increased demand for high-quality boronic acid derivatives. The protected form as pinacol boronate (CAS 1361110-63-5) offers superior stability compared to free boronic acids, making it more practical for storage and handling in laboratory settings. This characteristic aligns perfectly with current industry needs for air-stable coupling partners in pharmaceutical synthesis.

The application spectrum of 4-(2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)morpholine extends beyond traditional pharmaceutical uses. In materials science, this compound serves as a precursor for organic electronic materials, particularly in the development of organic light-emitting diodes (OLEDs) and organic photovoltaics. The morpholine group can impart desirable electron-transport properties, while the boronic ester allows for precise structural modifications through cross-coupling chemistry.

From a synthetic chemistry perspective, the chloro substituent at the 2-position of the phenyl ring in CAS 1361110-63-5 provides an additional handle for further functionalization, making this compound exceptionally versatile. Chemists can exploit this feature to create diverse molecular architectures through sequential cross-coupling reactions, addressing the growing need for structural complexity in modern drug discovery.

The stability profile of 4-(2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)morpholine makes it particularly suitable for high-throughput screening applications and combinatorial chemistry approaches. These qualities respond directly to current industry demands for reliable building blocks that can withstand various reaction conditions while maintaining their boron-containing functionality intact.

In the context of green chemistry initiatives, the use of boronic ester derivatives like CAS 1361110-63-5 has gained prominence due to their ability to participate in atom-economical transformations. The Suzuki-Miyaura coupling, enabled by such compounds, represents one of the most environmentally friendly methods for carbon-carbon bond formation, producing only innocuous byproducts.

The pharmacophore potential of 4-(2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)morpholine deserves special attention. The morpholine ring is a privileged structure in medicinal chemistry, appearing in numerous FDA-approved drugs. When combined with the boronic acid pharmacophore (via hydrolysis of the ester), this compound could serve as a precursor for protease inhibitors or other biologically active molecules targeting enzyme active sites.

From a commercial availability standpoint, CAS 1361110-63-5 has become increasingly accessible to research laboratories worldwide. Suppliers typically offer this compound with comprehensive analytical data, including HPLC purity certificates and complete spectroscopic characterization (1H NMR, 13C NMR, and mass spectrometry), ensuring researchers can confidently incorporate it into their synthetic schemes.

The growing interest in boron-containing compounds for PET imaging agents and boron neutron capture therapy (BNCT) applications further enhances the relevance of 4-(2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)morpholine. While the current compound itself may not be directly used in these applications, it serves as a valuable synthetic intermediate for developing more specialized boronated pharmaceuticals.

In conclusion, 4-(2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)morpholine (CAS 1361110-63-5) represents a strategically important compound at the intersection of medicinal chemistry, materials science, and synthetic methodology. Its unique combination of chemical functionalities, stability, and versatility positions it as a valuable tool for researchers across multiple disciplines, particularly in the development of novel therapeutic agents and advanced materials.